Cas no 196865-17-5 ([1,1'-Biphenanthrene]-2,2'-diol)

• Product Name: [1,1'-Biphenanthrene]-2,2'-diol
• CAS No: 196865-17-5
• MF: C₂₈H₁₈O₂
• MW: 386.441327571869
• CID: 1388586
• PubChem ID: 11728764
• Update Time: 2025-04-20

[1,1'-Biphenanthrene]-2,2'-diol Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenanthrene]-2,2'-diol
• 1-(2-hydroxyphenanthren-1-yl)phenanthren-2-ol
• DTXSID70471228
• 196865-17-5
• SCHEMBL598943

• Inchi： 1S/C28H18O2/c29-25-15-13-21-19-7-3-1-5-17(19)9-11-23(21)27(25)28-24-12-10-18-6-2-4-8-20(18)22(24)14-16-26(28)30/h1-16,29-30H
• InChI Key： LYXQKPRYDFQZPL-UHFFFAOYSA-N
• SMILES： OC1C=CC2C3C=CC=CC=3C=CC=2C=1C1=C(C=CC2C3C=CC=CC=3C=CC1=2)O

Computed Properties

• Exact Mass: 386.13074
• Monoisotopic Mass: 386.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 1
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46